Cas no 15362-52-4 (2,5-bis(3-pyridyl)-1,3,4-thiadiazole)

• Product Name: 2,5-bis(3-pyridyl)-1,3,4-thiadiazole
• CAS No: 15362-52-4
• MF: C₁₂H₈N₄S
• MW: 240.283720016479
• MDL: MFCD18430981
• CID: 1333385
• PubChem ID: 11459099
• Update Time: 2025-11-05

2,5-bis(3-pyridyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,3'-(1,3,4-thiadiazole-2,5-diyl)bis-
• 2,5-bis(3-pyridyl)-1,3,4-thiadiazole
• 2,5-Di(3-pyridyl)-1,3,4-thiadiazole
• 3-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]pyridine
• 2,5-Di(pyridin-3-yl)-1,3,4-thiadiazole
• cis-bis(2,5-bis(3-pyridyl)-1,3,4-thiadiazole
• MFCD18430981
• CS-0110714
• 3-[5-(pyridin-3-yl)-1,3,4-thiadiazol-2-yl]pyridine
• SCHEMBL1424931
• 2,5-dipyridin-3-yl-1,3,4-thiadiazole
• BS-46244
• 15362-52-4
• F88830
• AKOS040768125

• MDL： MFCD18430981
• Inchi： 1S/C12H8N4S/c1-3-9(7-13-5-1)11-15-16-12(17-11)10-4-2-6-14-8-10/h1-8H
• InChI Key： VEESCDPNZLKYDS-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 240.04696745g/mol
• Monoisotopic Mass: 240.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,5-bis(3-pyridyl)-1,3,4-thiadiazole

Comprehensive Overview of 2,5-bis(3-pyridyl)-1,3,4-thiadiazole (CAS No. 15362-52-4): Properties, Applications, and Research Insights

2,5-bis(3-pyridyl)-1,3,4-thiadiazole (CAS No. 15362-52-4) is a heterocyclic organic compound featuring a central 1,3,4-thiadiazole ring flanked by two 3-pyridyl groups. This unique molecular architecture endows it with remarkable electronic and coordination properties, making it a subject of interest in materials science, pharmaceuticals, and supramolecular chemistry. Researchers and industries are increasingly exploring its potential due to its ligand behavior, fluorescence properties, and biological activity, aligning with trends in sustainable chemistry and smart materials.

The compound’s structural versatility allows it to act as a bridging ligand in metal-organic frameworks (MOFs), a hotspot in nanotechnology for gas storage, catalysis, and sensing applications. Recent studies highlight its role in designing luminescent materials for OLEDs (organic light-emitting diodes), addressing the growing demand for energy-efficient displays. Additionally, its π-conjugated system has sparked investigations into organic semiconductors, a field pivotal for next-gen flexible electronics.

In pharmaceutical research, 2,5-bis(3-pyridyl)-1,3,4-thiadiazole derivatives are scrutinized for antimicrobial and anticancer properties, resonating with global health priorities like antibiotic resistance and targeted cancer therapies. Computational studies (in silico modeling) predict its interactions with biological targets, a method gaining traction in drug discovery to reduce lab costs and accelerate development.

From a synthetic perspective, the compound’s preparation involves cyclization reactions of hydrazine derivatives with 3-pyridinecarboxylic acid, often optimized via green chemistry principles—solvent-free conditions or microwave-assisted synthesis—to meet eco-friendly benchmarks. Analytical techniques like HPLC, NMR, and X-ray crystallography confirm its purity and structure, critical for reproducibility in academic and industrial settings.

Market-wise, the demand for functionalized thiadiazoles is rising, driven by their utility in agrochemicals (e.g., plant growth regulators) and corrosion inhibitors. CAS No. 15362-52-4 is frequently searched alongside terms like "thiadiazole MOF synthesis", "pyridyl-thiadiazole fluorescence", and "heterocyclic ligand applications", reflecting interdisciplinary interest. Suppliers often highlight its high thermal stability (>300°C) and solubility profiles (polar organic solvents) to cater to diverse R&D needs.

Ongoing challenges include scaling up production while maintaining cost-efficiency and exploring novel derivatives via click chemistry or C-H activation strategies. As AI-driven molecular design gains momentum, compounds like 2,5-bis(3-pyridyl)-1,3,4-thiadiazole serve as testbeds for predictive algorithms, merging computational and experimental chemistry.

In summary, CAS No. 15362-52-4 exemplifies how niche chemicals can bridge gaps between academia and industry. Its multifaceted applications—from advanced materials to life sciences—underscore the importance of fundamental research in addressing contemporary technological and societal challenges.